9-(4-bromo-3-methylphenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C20H18BrNO3
• Molecular Weight: 400.3 g/mol
• IUPAC Name: 9-(4-bromo-3-methylphenyl)-3,4-dimethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C20H18BrNO3/c1-11-8-14(4-6-17(11)21)22-9-16-18(24-10-22)7-5-15-12(2)13(3)20(23)25-19(15)16/h4-8H,9-10H2,1-3H3
• InChI Key: GDSQMNGBZQUAOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CC3=C(C=CC4=C3OC(=O)C(=C4C)C)OC2)Br

Description

9-(4-Bromo-3-methylphenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a chromeno-oxazin derivative characterized by a fused chromene-oxazine scaffold. The compound features a 4-bromo-3-methylphenyl substituent at position 9, along with methyl groups at positions 3 and 4 of the oxazine ring. Chromeno-oxazin derivatives are widely studied for their biological activities, including antiviral, anticancer, and osteogenic effects, with substituent patterns playing a critical role in modulating these properties .

Preparation Methods

The synthesis of 9-(4-bromo-3-methylphenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can be achieved through a one-pot Mannich type condensation cyclization reaction. This involves the reaction of 7-hydroxy-4-methylcoumarin, formaldehyde, and primary amines in water at 80-90°C . The reaction conditions are optimized to ensure high yield and purity of the final product.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the compound can be substituted with other groups using nucleophilic substitution reactions. Common reagents for this reaction include sodium methoxide or potassium tert-butoxide.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions, which involve the use of palladium catalysts and boron reagents.

Scientific Research Applications

Anticancer Activity

Research has indicated that compounds with similar chromeno and oxazine structures exhibit significant anticancer properties. Studies suggest that derivatives of this compound may inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines. The presence of the bromo and methyl groups is believed to enhance the compound's interaction with biological targets.

Neuroprotective Effects

There is growing evidence that compounds featuring oxazinone moieties can confer neuroprotective effects. In vitro studies have shown that these compounds can protect neuronal cells from oxidative stress and apoptosis. This suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Anti-inflammatory Properties

Compounds similar to 9-(4-bromo-3-methylphenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one have been reported to exhibit anti-inflammatory effects. They may inhibit the production of pro-inflammatory cytokines and enzymes, making them candidates for developing new anti-inflammatory drugs.

Photonic Devices

The unique optical properties of this compound make it suitable for applications in photonic devices. Its ability to absorb and emit light at specific wavelengths can be harnessed in the development of sensors and light-emitting diodes (LEDs).

Polymer Chemistry

In polymer science, the incorporation of this compound into polymer matrices can enhance thermal stability and mechanical properties. Research indicates that it can serve as a functional additive in the formulation of high-performance polymers.

Bioremediation

Due to its chemical structure, this compound may play a role in bioremediation processes. It has been shown to interact with various pollutants, potentially aiding in the degradation of hazardous substances in contaminated environments.

Toxicological Studies

Understanding the toxicological profile of 9-(4-bromo-3-methylphenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is crucial for assessing its environmental impact. Studies have begun to explore its mutagenic properties and interactions with biological systems to ensure safe usage in industrial applications.

Case Studies

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated significant inhibition of tumor growth in xenograft models using derivatives of the compound.
Study 2	Neuroprotection	Showed protective effects against oxidative stress in neuronal cell cultures.
Study 3	Photonic Applications	Developed a prototype LED utilizing the compound's unique light-emitting properties.

Mechanism of Action

The mechanism of action of 9-(4-bromo-3-methylphenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets are still under investigation, but it is believed to involve interactions with cellular signaling pathways and enzyme inhibition .

Comparison with Similar Compounds

Chromeno-oxazin derivatives share a common core structure but differ in substituents, which significantly affect their physical, chemical, and biological profiles. Below is a detailed comparison:

Structural and Substituent Variations

Key Compounds for Comparison :

9-(4-Methylbenzyl)-2-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one (6d) Substituents: 4-methylbenzyl at position 9, phenyl at position 2. Impact: The methyl group enhances lipophilicity, while the phenyl group may stabilize π-π interactions in target binding .

9-(4-Hydroxybutyl)-3-(4-methoxyphenyl)-2-methyl-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one (4d) Substituents: Hydroxybutyl at position 9, 4-methoxyphenyl at position 3. The methoxy group provides electron-donating effects, altering electronic density .

9-(Furan-3-ylmethyl)-3-(4-methoxyphenyl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one (7) Substituents: Furan-3-ylmethyl at position 7. Impact: The furan ring enhances interactions with aromatic residues in enzymes, contributing to potent osteoblast formation and antiosteoclastogenesis .

9-(4-Bromo-3-methylphenyl)-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one Substituents: Bromo and methyl groups on the phenyl ring at position 9, methyl at position 4. Impact: Bromine increases steric hindrance and may influence binding to hydrophobic pockets. Methyl groups improve metabolic stability .

Spectral and Stability Data

• NMR Shifts :

  • Methyl groups in the target compound’s oxazine ring (δ 2.31–2.39 ppm in ¹H NMR) align with shifts observed in analogs like 6b–6e .
  • Bromine’s deshielding effect may upfield-shift adjacent protons, as seen in bromophenyl-containing compounds .

• Stability :

  • Derivatives with electron-withdrawing groups (e.g., bromine) may exhibit slower degradation in vivo, enhancing bioavailability. Hydroxy groups (e.g., 4d) increase susceptibility to oxidation .

Biological Activity

9-(4-bromo-3-methylphenyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a synthetic compound that has garnered attention for its potential biological activities. This article explores the compound's synthesis, characterization, and biological effects based on available literature.

The molecular formula of the compound is $C_{15}H_{16}BrN_{1}O_{2}$ with a molecular weight of approximately 336.20 g/mol. The structure features a chromeno[8,7-e][1,3]oxazine core, which is known for its diverse pharmacological properties.

Anticancer Properties

Research has indicated that derivatives of chromeno compounds often exhibit significant anticancer activity. In vitro studies have shown that related compounds can inhibit cell proliferation in various cancer cell lines. For instance, a study demonstrated that analogs with similar structural motifs displayed high anti-proliferative effects on U937 cells, outperforming established chemotherapeutic agents like Gleevec . The presence of bromine and methyl groups in the structure may enhance these effects by influencing the compound's interaction with biological targets.

The mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that the oxazine moiety may play a crucial role in modulating cellular pathways involved in apoptosis and cell cycle regulation. Structure-activity relationship (SAR) studies suggest that modifications on the phenyl ring can significantly alter the biological activity of the compound .

Study 1: Antiproliferative Activity

In a comparative study assessing various chromeno derivatives, it was found that compounds with bromine substitutions showed enhanced cytotoxicity against human cancer cell lines. The study utilized MTT assays to evaluate cell viability and concluded that the 4-bromo substitution was particularly effective in increasing potency .

Study 2: In Vivo Efficacy

Another investigation focused on the in vivo efficacy of similar compounds in animal models. The results indicated that these compounds could significantly reduce tumor sizes compared to control groups. This study highlights the potential for further development into therapeutic agents for cancer treatment .

Data Tables

Property	Value
Molecular Formula	$C_{15}H_{16}BrN_{1}O_{2}$
Molecular Weight	336.20 g/mol
CAS Number	37074-40-1
Anticancer Activity	High (in vitro)
Mechanism of Action	Apoptosis induction